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Compound of Interest

Compound Name: 6-Phenoxynicotinoyl Chloride

Cat. No.: B1351052 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
6-Phenoxynicotinoyl chloride is a reactive acyl chloride building block that has garnered

significant interest in the field of organic synthesis, particularly in medicinal chemistry. Its

structure, featuring a phenoxy group on a pyridine ring, offers a unique combination of steric

and electronic properties that can be exploited to generate diverse molecular architectures.

This guide provides a comprehensive overview of the synthesis, properties, and applications of

6-phenoxynicotinoyl chloride, with a focus on its utility in the development of biologically

active compounds.

Physicochemical Properties
A summary of the key physicochemical properties of 6-phenoxynicotinoyl chloride is

presented in the table below.
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Property Value Reference

CAS Number 51362-51-7 [1]

Molecular Formula C₁₂H₈ClNO₂ [1]

Molecular Weight 233.65 g/mol [1]

Appearance
White to light yellow crystalline

powder

Solubility

Soluble in aprotic organic

solvents (e.g., DCM, THF,

DMF)

Reactivity

Highly reactive towards

nucleophiles; moisture

sensitive

Synthesis of 6-Phenoxynicotinoyl Chloride
The primary route to 6-phenoxynicotinoyl chloride involves the conversion of the

corresponding carboxylic acid, 6-phenoxynicotinic acid, using a chlorinating agent.

Preparation of 6-Phenoxynicotinic Acid
6-Phenoxynicotinic acid can be synthesized from 6-chloronicotinic acid and phenol in the

presence of a base.

6-Chloronicotinic Acid

6-Phenoxynicotinic Acid

Nucleophilic Aromatic Substitution

Phenol

Base (e.g., K₂CO₃)
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Caption: Synthesis of 6-Phenoxynicotinic Acid.

Conversion to 6-Phenoxynicotinoyl Chloride
The carboxylic acid is then treated with a chlorinating agent, such as thionyl chloride (SOCl₂) or

oxalyl chloride ((COCl)₂), to yield the acyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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